Cas no 2794-29-8 (N-ethyl-2,2,2-trifluoroacetimidamide)

• Product Name: N-ethyl-2,2,2-trifluoroacetimidamide
• CAS No: 2794-29-8
• MF: C₄H₇F₃N₂
• MW: 140.106991052628
• CID: 1092977
• PubChem ID: 55285841
• Update Time: 2025-07-20

N-ethyl-2,2,2-trifluoroacetimidamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2,2,2-trifluoroacetimidamide
• N'-ethyl-2,2,2-trifluoroethanimidamide
• AKOS006352925
• A913497
• N-ETHYL-2,2,2-TRIFLUOROETHANIMIDAMIDE
• 2794-29-8
• CAA79429
• SCHEMBL8251111
• SCHEMBL17108245
• VNLPKQNGTMXZAX-UHFFFAOYSA-N

• Inchi： 1S/C4H7F3N2/c1-2-9-3(8)4(5,6)7/h2H2,1H3,(H2,8,9)
• InChI Key： VNLPKQNGTMXZAX-UHFFFAOYSA-N
• SMILES： FC(/C(/N)=N/CC)(F)F

Computed Properties

• Exact Mass: 140.05613272g/mol
• Monoisotopic Mass: 140.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.4Ų

N-ethyl-2,2,2-trifluoroacetimidamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on N-ethyl-2,2,2-trifluoroacetimidamide

Recent Advances in the Study of N-ethyl-2,2,2-trifluoroacetimidamide (CAS: 2794-29-8) in Chemical Biology and Pharmaceutical Research

N-ethyl-2,2,2-trifluoroacetimidamide (CAS: 2794-29-8) is a fluorinated imidamide derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluoroethyl and imidamide functional groups, serves as a key intermediate in the synthesis of various bioactive molecules and has shown promise in drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the areas of enzyme inhibition and metabolic modulation.

One of the most notable advancements in the study of N-ethyl-2,2,2-trifluoroacetimidamide is its role in the development of enzyme inhibitors. Researchers have demonstrated that this compound can be effectively incorporated into the design of inhibitors targeting specific enzymes involved in metabolic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of potent inhibitors for acetylcholinesterase (AChE), an enzyme implicated in neurodegenerative diseases such as Alzheimer's. The study reported that derivatives of N-ethyl-2,2,2-trifluoroacetimidamide exhibited enhanced binding affinity and selectivity, making them promising candidates for further preclinical evaluation.

In addition to its applications in enzyme inhibition, N-ethyl-2,2,2-trifluoroacetimidamide has also been investigated for its potential in metabolic engineering. A recent preprint article on bioRxiv described its use as a precursor for the synthesis of fluorinated amino acids, which are increasingly being explored for their unique physicochemical properties and potential therapeutic benefits. The study demonstrated that the incorporation of fluorine atoms into amino acid backbones, facilitated by N-ethyl-2,2,2-trifluoroacetimidamide, could improve the metabolic stability and bioavailability of peptide-based drugs.

Another area of interest is the compound's utility in radiopharmaceuticals. A 2024 study in Nuclear Medicine and Biology explored the use of N-ethyl-2,2,2-trifluoroacetimidamide as a labeling agent for positron emission tomography (PET) tracers. The researchers found that the trifluoroethyl group could be readily functionalized with fluorine-18, a commonly used radioisotope in PET imaging, enabling the development of novel diagnostic tools for cancer and other diseases. This advancement underscores the compound's potential to bridge the gap between chemical synthesis and clinical applications.

Despite these promising developments, challenges remain in the large-scale production and optimization of N-ethyl-2,2,2-trifluoroacetimidamide-based compounds. Issues such as synthetic yield, purity, and scalability need to be addressed to facilitate their transition from the laboratory to industrial and clinical settings. Ongoing research is focused on refining synthetic protocols and exploring alternative routes to enhance the efficiency and cost-effectiveness of production.

In conclusion, N-ethyl-2,2,2-trifluoroacetimidamide (CAS: 2794-29-8) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a focal point for innovation in drug discovery, metabolic engineering, and diagnostic imaging. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and diagnostic agents.